Cas no 86607-75-2 (1-Bromo-2-(3-nitrophenoxy)benzene)

• Product Name: 1-Bromo-2-(3-nitrophenoxy)benzene
• CAS No: 86607-75-2
• MF: C₁₂H₈BrNO₃
• MW: 294.10082244873
• CID: 2809438
• PubChem ID: 13066222
• Update Time: 2025-04-21

1-Bromo-2-(3-nitrophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

• DTXCID20467878
• DTXSID50517072
• 86607-75-2
• 1-Bromo-2-(3-nitrophenoxy)benzene

• Inchi： 1S/C12H8BrNO3/c13-11-6-1-2-7-12(11)17-10-5-3-4-9(8-10)14(15)16/h1-8H
• InChI Key： GMKLINBXZJSRKO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 292.96876Da
• Monoisotopic Mass: 292.96876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.1Ų